Cas no 306761-09-1 (2-4-(benzyloxy)phenylpropan-2-amine)

2-4-(Benzyloxy)phenylpropan-2-amine is a synthetic organic compound featuring a phenylpropan-2-amine core substituted with a benzyloxy group at the para position. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and chemical research. The benzyloxy moiety enhances lipophilicity, potentially improving membrane permeability in bioactive applications. The compound’s amine functionality allows for further derivatization, enabling its use as an intermediate in the synthesis of more complex molecules. Its well-defined structure and stability under standard conditions make it suitable for exploratory studies in medicinal chemistry, particularly in the development of CNS-targeting agents. Careful handling is recommended due to its reactive amine group.

2-4-(benzyloxy)phenylpropan-2-amine structure

306761-09-1 structure

Product Name:2-4-(benzyloxy)phenylpropan-2-amine

CAS No:306761-09-1

MF:C₁₆H₁₉NO

MW:241.328164339066

CID:1006491

PubChem ID:52904807

Update Time:2025-05-28

2-4-(benzyloxy)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

- 1-(4-Benzyloxy-phenyl)-1-methyl-ethylamine
- 2-(4-phenylmethoxyphenyl)propan-2-amine
- 2-4-(benzyloxy)phenylpropan-2-amine
- AB68831
- DA-07094
- SCHEMBL7899077
- 2-(4-(BENZYLOXY)PHENYL)PROPAN-2-AMINE
- EN300-1719315
- 2-[4-(BENZYLOXY)PHENYL]PROPAN-2-AMINE
- 306761-09-1
- Inchi： 1S/C16H19NO/c1-16(2,17)14-8-10-15(11-9-14)18-12-13-6-4-3-5-7-13/h3-11H,12,17H2,1-2H3
- InChI Key： XTKMVDDVLKTAKO-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(C)(C)N

Computed Properties

Exact Mass: 241.146664230g/mol
Monoisotopic Mass: 241.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 35.2Å²

2-4-(benzyloxy)phenylpropan-2-amine Pricemore >>

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